Cas no 1807023-73-9 (4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1807023-73-9
• MF: C₇H₂ClF₂N₃O₂
• MW: 233.559486865997
• CID: 4865502
• Update Time: 2025-05-23

4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H2ClF2N3O2/c8-5-3(1-11)2-12-7(13(14)15)4(5)6(9)10/h2,6H
• InChI Key： GAFJCLWFGFVPHA-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 82.5

Additional information on 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine

4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine: A Comprehensive Overview

The compound 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine, also identified by the CAS number 1807023-73-9, is a highly specialized organic compound belonging to the class of pyridine derivatives. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The molecule is characterized by the presence of multiple substituents on the pyridine ring, including a chlorine atom at position 4, a cyano group at position 5, a difluoromethyl group at position 3, and a nitro group at position 2. These substituents not only influence the chemical properties of the compound but also play a crucial role in its reactivity and functionality.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of electron-withdrawing groups such as nitro and cyano groups on the pyridine ring enhances the molecule's ability to participate in various biochemical reactions. This makes 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine a promising candidate for use in medicinal chemistry, particularly in the design of new therapeutic agents. Researchers have explored its potential as an inhibitor of certain enzymes, which could be beneficial in treating various diseases, including cancer and inflammatory disorders.

In addition to its medicinal applications, this compound has also been investigated for its role in agrochemicals. The substitution pattern on the pyridine ring contributes to its stability and bioavailability, making it a viable option for use as a pesticide or herbicide. Recent advancements in green chemistry have emphasized the need for environmentally friendly agrochemicals, and this compound's unique properties align well with these objectives. Its ability to target specific pests without causing significant harm to non-target organisms has been a focal point of recent research.

The synthesis of 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted pyridine derivative, which undergoes several transformations to introduce the desired substituents. Researchers have developed innovative methods to optimize this synthesis process, ensuring high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. Its solubility, melting point, and thermal stability are critical factors that influence its applicability in various industries. Recent studies have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to characterize this compound accurately. These studies have provided valuable insights into its molecular structure and reactivity.

In terms of environmental impact, there is growing concern about the persistence and bioaccumulation of synthetic compounds like 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine. To address these concerns, researchers have conducted detailed toxicity studies to assess its potential risks to aquatic life and soil microorganisms. The results indicate that while the compound exhibits moderate toxicity, it can be safely managed with appropriate disposal practices.

Looking ahead, the future of this compound lies in its potential for further functionalization and application development. Scientists are exploring ways to modify its structure to enhance its pharmacokinetic properties or improve its biodegradability. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to new breakthroughs in both medicinal and agrochemical applications.

In conclusion, 4-Chloro-5-cyano-3-(difluoromethyl)-2-nitropyridine is a versatile compound with immense potential across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in modern chemical science. As research continues to uncover new insights into its properties and uses, this compound is poised to make significant contributions to both scientific knowledge and practical applications.